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Compound of Interest

Compound Name: 4-Butylphenol

Cat. No.: B154549

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations
essential for the proper handling of 4-Butylphenol. It is intended to equip researchers,
scientists, and professionals in drug development with the necessary knowledge to mitigate
risks and ensure a safe laboratory environment. This document delves into the toxicological
properties, recommended safety protocols, and emergency procedures related to 4-
Butylphenol, presenting quantitative data in accessible formats and detailing experimental
methodologies.

Section 1: Physical and Chemical Properties

4-Butylphenol is a substituted phenolic compound with distinct physical and chemical
characteristics that inform its handling and storage requirements. Two common isomers are 4-
tert-Butylphenol and 4-n-Butylphenol, with 4-tert-Butylphenol being more extensively
documented in safety literature. The properties of 4-tert-Butylphenol are summarized below.
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Property Value References
Chemical Formula C10H140 [1112]
Molecular Weight 150.22 g/mol [1103114]
Appearance White solid, crystals, or flakes [11[2]
Odor F)istinct phenolic, disinfectant- (115]
like
Melting Point 99.5 °C (211.1 °F) [2]
Boiling Point 239.8 °C (463.6 °F) [2]
Flash Point 115 °C (239 °F) [1]
Solubility in Water 0.6 g/L at 20 °C (Insoluble) [2][5]
Density 0.908 g/cm3 at 20 °C [2]

Section 2: Toxicological Profile

4-Butylphenol presents several health hazards that necessitate careful handling. Its
toxicological profile, as determined by various studies, is summarized below. The compound is
a known skin and eye irritant, with the potential for more severe systemic effects, including
reproductive toxicity and endocrine disruption.[2][3]
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Endpoint Result Species Method References
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Section 3: Hazard Classification and Safety

Precautions
GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating the hazards of chemical products. The
classification for 4-tert-Butylphenol is as follows:

e Pictograms:
o Corrosion (GHSO05)

o Health Hazard (GHS08)
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o Exclamation Mark (GHSQ7)

o Environment (GHS09)

« Signal Word: Danger[4]

e Hazard Statements:

[¢]

H315: Causes skin irritation.[3][4][6]

o H318: Causes serious eye damage.[3][4][6]

o H317: May cause an allergic skin reaction.[7]

o H335: May cause respiratory irritation.[4][7]

o H361: Suspected of damaging fertility or the unborn child.[3][6]
o H410: Very toxic to aquatic life with long lasting effects.[3][8]

e Precautionary Statements: A comprehensive list of precautionary statements can be found in
safety data sheets and includes recommendations for prevention, response, storage, and
disposal.[3][6]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure.[9]
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PPE Category Specification Rationale

] o Protects against splashes and
_ Tightly fitting safety goggles or ] )
Eye/Face Protection ) dust, which can cause serious
a face shield.[4][6]
eye damage.

Chemical-resistant gloves
(e.g., Butyl rubber). A complete  Prevents skin contact, which
Skin Protection suit protecting against can cause irritation and

chemicals is recommended.[1]  potential absorption.

[6][9]

NIOSH-approved half-face

respirator with an organic o ]
] ) Protects against inhalation of
) ) vapor/acid gas cartridge and a ]
Respiratory Protection o ] dust and vapors, which can
dust/mist filter, especially when ) o
cause respiratory irritation.
dust may be generated.[1][4]

[5]

Handling and Storage

» Handling: Handle only in a well-ventilated area, preferably in a chemical fume hood.[4] Avoid
the formation of dust and aerosols.[6] Wash hands thoroughly after handling.[3] Do not eat,
drink, or smoke in the work area.[4]

o Storage: Store in a cool, dry, and well-ventilated place.[4] Keep the container tightly closed.
[3] Store away from incompatible materials such as strong oxidizing agents.[10]

Section 4: Detailed Experimental Protocols

The following sections outline the methodologies for key toxicological and mechanistic studies
relevant to assessing the safety of 4-Butylphenol.

In Vivo Toxicity Studies

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

[3]

o Test System: Healthy, young adult albino rabbits.
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e Procedure:

o Approximately 24 hours before the test, the fur on the dorsal area of the trunk of the
animal is clipped.[10]

o A 0.5 g amount of the solid test substance is applied to a small area of the skin
(approximately 6 cm2) and covered with a gauze patch and semi-occlusive dressing.[3][11]

o The exposure duration is 4 hours.[3]
o After exposure, the dressing and any residual test substance are removed.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.[10]

o Evaluation: The severity of the skin reactions is scored according to a standardized grading
system. The reversibility of the observed lesions is also assessed.[3]

This study evaluates the potential of a substance to cause eye irritation or corrosion.[1]
o Test System: Healthy, adult albino rabbits.
e Procedure:

o Asingle dose of the test substance (e.g., 0.1 mL of a liquid or not more than 0.1 g of a
solid) is instilled into the conjunctival sac of one eye of the animal.[2]

o The other eye remains untreated and serves as a control.[1]
o The eyes are examined at 1, 24, 48, and 72 hours after application.[1]

o Evaluation: The cornea, iris, and conjunctiva are evaluated for the severity and reversibility of
any lesions according to a standardized scoring system.[2]

This study provides information on the potential effects of a substance on embryonic and fetal
development.[12]

o Test System: Pregnant female rats are commonly used.[13]
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e Procedure:

o The test substance is administered daily by gavage to groups of pregnant females,
typically from implantation to the day before the scheduled cesarean section.[14]

o At least three dose levels and a concurrent control group are used.[12]

o Maternal clinical signs, body weight, and food consumption are monitored throughout the
study.

o Shortly before the expected day of delivery, the females are euthanized, and the uterine
contents are examined.[12]

» Evaluation: Endpoints evaluated include the number of corpora lutea, implantations,
resorptions, and live and dead fetuses. Fetuses are weighed and examined for external,
visceral, and skeletal abnormalities.[15]

In Vitro Mechanistic Studies

This assay determines the ability of a chemical to bind to the estrogen receptor (ER).

e Principle: This is a competitive binding assay where the test chemical competes with a
radiolabeled ligand (e.qg., [*H]-17B-estradiol) for binding to the ER.[16]

e Procedure:

[¢]

A source of ER is prepared, typically from rat uterine cytosol or recombinant human ER.
[16]

[¢]

The ER preparation is incubated with a constant concentration of the radiolabeled
estradiol and varying concentrations of the test substance.

[¢]

After incubation, bound and free radioligand are separated.

[e]

The amount of bound radioactivity is measured.

» Data Analysis: The concentration of the test substance that inhibits 50% of the specific
binding of the radiolabeled estradiol (IC50) is calculated. This value is used to determine the
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relative binding affinity of the test substance for the ER.

This assay is used to investigate the mechanism of skin depigmentation by assessing the
inhibitory effect of a compound on tyrosinase, the key enzyme in melanin synthesis.[17]

e Principle: The assay measures the activity of tyrosinase by monitoring the formation of
dopachrome from the oxidation of L-DOPA, which can be measured spectrophotometrically.
[17]

e Procedure:

o

A solution of mushroom tyrosinase is prepared in a suitable buffer (e.g., phosphate buffer).
[17]

o In a 96-well plate, the tyrosinase solution is mixed with various concentrations of 4-
Butylphenol. A known inhibitor like kojic acid can be used as a positive control.[17]

o The reaction is initiated by adding a solution of L-DOPA.[17]

o The absorbance at 475 nm is measured at regular intervals to determine the rate of
dopachrome formation.[17]

o Data Analysis: The percentage of tyrosinase inhibition is calculated for each concentration of
4-Butylphenol. The IC50 value is then determined from a dose-response curve.

Section 5: Mechanisms of Toxicity and Signaling

Pathways
Endocrine Disruption

4-tert-Butylphenol has been identified as a potential endocrine disruptor.[2] It has been shown
to interact with multiple nuclear receptors, including the estrogen receptor (ER), androgen
receptor (AR), and thyroid hormone receptor (TR).[18]

o Estrogenic and Anti-androgenic Activity: Studies have demonstrated that 4-tert-Butylphenol
can act as an ERa agonist and an AR antagonist.[18] This dual activity can disrupt the
delicate balance of hormone signaling in the body.
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Caption: Endocrine disruption by 4-tert-Butylphenol.

Skin Depigmentation

Occupational exposure to 4-tert-Butylphenol has been associated with contact/occupational
vitiligo, a skin disorder characterized by depigmentation.[4] This is attributed to its effects on
melanocytes, the melanin-producing cells in the skin.

Tyrosinase Inhibition: 4-tert-Butylphenol can competitively inhibit tyrosinase, the rate-limiting
enzyme in melanin synthesis.[4] By competing with the natural substrate, tyrosine, it disrupts
the production of melanin.

Melanocyte Apoptosis: In addition to enzymatic inhibition, 4-tert-Butylphenol has been shown
to induce apoptosis (programmed cell death) in melanocytes.[19] This leads to a reduction in
the number of functional melanocytes, resulting in depigmentation.
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Caption: Mechanism of 4-tert-Butylphenol-induced skin depigmentation.

Section 6: Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[4]

o Skin Contact: Immediately remove all contaminated clothing. Wash the skin with plenty of
soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3][4]

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[3][4]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (PPE). Avoid breathing dust or vapors. Ensure adequate ventilation.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3]

o Methods for Cleaning Up: For small spills, use absorbent paper to pick up the material.[5]
For larger spills, sweep up the solid material and place it in a suitable, closed container for
disposal.[6] Avoid generating dust.[3]
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Caption: General workflow for the safe handling of 4-Butylphenol.
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Section 7: Conclusion

4-Butylphenol is a valuable chemical intermediate with a significant hazard profile that
demands respect and careful management. A thorough understanding of its toxicological
properties, adherence to stringent safety protocols, and preparedness for emergencies are
paramount for all personnel involved in its handling. By implementing the measures outlined in
this guide, researchers and professionals can mitigate the risks associated with 4-Butylphenol
and maintain a safe and healthy working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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